Cas no 2097868-98-7 (3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide)

3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide structure
2097868-98-7 structure
Product Name:3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide
CAS No:2097868-98-7
MF:C16H19BrN4OS
MW:395.317260980606
CID:6370388
PubChem ID:126855146
Update Time:2024-01-10

3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide
    • 3-(2-bromophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]propanamide
    • 2097868-98-7
    • F6549-1660
    • AKOS032467023
    • Inchi: 1S/C16H19BrN4OS/c17-14-4-2-1-3-12(14)5-6-16(22)19-13-7-9-21(10-8-13)15-11-18-23-20-15/h1-4,11,13H,5-10H2,(H,19,22)
    • InChI Key: MAHUXYRSZBJOFI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CCC(NC1CCN(C2C=NSN=2)CC1)=O

Computed Properties

  • Exact Mass: 394.04629g/mol
  • Monoisotopic Mass: 394.04629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 86.4Ų

3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide Pricemore >>

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3-(2-bromophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylpropanamide Related Literature

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